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Compound of Interest

Compound Name: 2-Methoxyethyl phenyl ether

Cat. No.: B1347079 Get Quote

An In-depth Technical Guide to 2-Methoxyethyl
Phenyl Ether
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methoxyethyl phenyl ether, a
significant chemical compound with applications in various scientific fields. This document

details its chemical structure, molecular formula, physicochemical properties, and key

experimental protocols for its synthesis and analysis.

Core Compound Information
Structure and Molecular Formula:

2-Methoxyethyl phenyl ether, a member of the glycol ethers class of compounds, is

characterized by a phenyl group attached to a methoxyethyl group via an ether linkage.

The molecular formula for 2-Methoxyethyl phenyl ether is C₉H₁₂O₂.[1] Its structure is

confirmed by its IUPAC name, 2-methoxyethoxybenzene, and its CAS registry number, 41532-

81-4.[2]

Chemical Structure:

Caption: Workflow for the Williamson Ether Synthesis of 2-Methoxyethyl phenyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bocsci.com [bocsci.com]

2. 2-Methoxyethyl phenyl ether | C9H12O2 | CID 96375 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. ["2-Methoxyethyl phenyl ether" structure and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347079#2-methoxyethyl-phenyl-ether-structure-
and-molecular-formula]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1347079?utm_src=pdf-body-img
https://www.benchchem.com/product/b1347079?utm_src=pdf-custom-synthesis
https://www.bocsci.com/2-methoxyethyl-phenyl-ether-cas-41532-81-4-item-270496.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyethyl-phenyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyethyl-phenyl-ether
https://www.benchchem.com/product/b1347079#2-methoxyethyl-phenyl-ether-structure-and-molecular-formula
https://www.benchchem.com/product/b1347079#2-methoxyethyl-phenyl-ether-structure-and-molecular-formula
https://www.benchchem.com/product/b1347079#2-methoxyethyl-phenyl-ether-structure-and-molecular-formula
https://www.benchchem.com/product/b1347079#2-methoxyethyl-phenyl-ether-structure-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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